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Compound of Interest

Compound Name: 2-Chloropropan-1-ol

Cat. No.: B1217905

Essential Safety and Handling Guide: 2-
Chloropropan-1-ol

This document provides immediate, procedural guidance for the safe handling and disposal of
2-Chloropropan-1-ol, tailored for researchers, scientists, and drug development professionals.
Adherence to these protocols is critical for ensuring personal safety and environmental
compliance.

Hazard Assessment

2-Chloropropan-1-ol is a hazardous chemical that requires careful handling. It is classified as
a flammabile liquid and is toxic upon exposure.[1] Key hazards include:

 Toxicity: Harmful or toxic if swallowed, inhaled, or in contact with skin.[1][2]
« Irritation: Causes serious eye irritation and may cause skin and respiratory irritation.[2][3]

» Flammability: Flammable liquid and vapor.[1] Keep away from heat, sparks, open flames,
and hot surfaces.[4]

Due to these hazards, all handling must be conducted within a certified chemical fume hood to
minimize inhalation exposure, and appropriate personal protective equipment (PPE) must be
worn at all times.[5]
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Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is paramount. The following table summarizes the minimum

required equipment for handling 2-Chloropropan-1-ol.

Protection Type

Specific Recommendation

Key Considerations

Splash-proof chemical safety

goggles.[3][6] Use a full-face

Eye protection must comply
with ANSI Z87.1 standards.[7]

Eye & Face shield in addition to goggles Contact lenses should not be
when there is a significant risk worn as they can concentrate
of splashing.[7] irritants.[8]

No specific glove material is
universally recommended;
consult the manufacturer's
Chemical-resistant gloves. chemical resistance data. For
Hand Replace immediately if direct chlorinated alcohols, neoprene

contact, tearing, or puncture
occurs.[3][9]

or nitrile gloves are often
suggested for splash
protection.[7] Always inspect
gloves for damage before use.
[10]

Respiratory

For weighing or diluting the
neat chemical, or when vapors
may be generated, a NIOSH-
approved half-face respirator
with an organic vapor/acid gas

cartridge is required.[3][6][9]

All work should ideally be
performed in a chemical fume
hood to minimize the need for
respiratory protection.
Respirator use requires a
formal fit-testing and training

program.

Body

A flame-resistant lab coat is
mandatory.[7] For larger
quantities or significant splash
risk, use an impervious
chemical-resistant apron over

the lab coat.

Lab coats should be kept clean
and should not be worn
outside of the laboratory area.
[7] Shoes that fully cover the
foot are required; open-toed
shoes are prohibited.[7]
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Occupational Exposure Limits

No specific Occupational Safety and Health Administration (OSHA) Permissible Exposure Limit
(PEL) or National Institute for Occupational Safety and Health (NIOSH) Recommended
Exposure Limit (REL) was identified for 2-Chloropropan-1-ol in the search results. However,
limits for structurally similar chemicals highlight the need for caution.

Exposure Limit (8- Short-Term Limit
Substance Agency

hour TWA) (STEL)
1,2-Dichloropropane OSHA 75 ppm
1,2-Dichloropropane ACGIH 75 ppm 110 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit. Data is provided for a
related compound to illustrate potential hazard levels and is not a direct exposure limit for 2-
Chloropropan-1-ol.[11]

Procedural Workflow for PPE Selection

The following workflow provides a logical guide for selecting the appropriate level of PPE
based on the specifics of the handling task.
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[ Task/Decision

Legend

Hazard Warning ] Task: Handling 2-Chloropropan-1-ol

Work in Fume Hood?

STOP!
Work MUST be done
in a certified
chemical fume hood.

Risk of Splash or Weighing Neat Chemical or
Handling >50 mL? Aerosol Generation Possible?
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Action Step Waste Stream Alert/Emergency Incident or Waste Generation

Spill or Routine Disposal?

Routine Disposal

Small Spill (<100mL) 1. Identify waste as
or Large Spill? 'Halogenated Organic'.

1. Ensure PPE is worn.
Contain with absorbent 1. Evacuate immediate area.
(vermiculite, sand).

2. Transfer to designated,
leak-proof, labeled container.

2. Collect with non-sparking 2. Alert colleagues and 3. Keep container sealed.
tools into a sealed container. contact EHS/Emergency Response. Store in secondary containment.

3. Label as 'Halogenated Waste'
and decontaminate area.

3. Prevent entry into drains.

Final Disposal via
Institutional Hazardous [
Waste Program

\

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Chloropropan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217905#personal-protective-equipment-for-

handling-2-chloropropan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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